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Compound of Interest

Compound Name: CAD204520

Cat. No.: B15618061

Essential Safety and Handling Guide for CAD204520

Disclaimer: This document provides safety and logistical information for the handling of
CAD204520 based on its known properties as a potent SERCA inhibitor and general guidelines
for handling cytotoxic and antineoplastic compounds. A specific Material Safety Data Sheet
(MSDS) for CAD204520 is not publicly available. Therefore, all personnel must handle this
compound with the utmost caution, assuming it is highly potent and hazardous. This guide is
intended for use by trained researchers, scientists, and drug development professionals in a
laboratory setting.

CAD204520 is a potent and specific inhibitor of the Sarco/Endoplasmic Reticulum Calcium
ATPase (SERCA), being investigated for its potential as an antineoplastic agent, particularly for
cancers with NOTCH1 mutations.[1][2][3] As a potent, biologically active compound, likely with
cytotoxic properties, stringent adherence to safety protocols is essential to minimize exposure
and ensure a safe laboratory environment.

Physicochemical and Logistical Data

The following table summarizes the known quantitative data for CAD204520.
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Property Value

Molecular Weight 512.439 g/mol
Molecular Formula C23H34CI2F3N30:2
Appearance Solid powder
CAS Number 2682205-21-4
Solubility 10 mM in DMSO

Storage (Solid)

-20°C for 12 months; 4°C for 6 months

Storage (In Solvent)

-80°C for 6 months; -20°C for 6 months

Purity

>98% (HPLC)

Intended Use

For laboratory research use only. Not for human

use.

Data sourced from ProbeChem.[1]

Operational Plan: Personal Protective Equipment

(PPE)

Given the potent and likely cytotoxic nature of CAD204520, a comprehensive PPE strategy is

mandatory to prevent inhalation, dermal, and ocular exposure. The risk of exposure is highest

when handling the compound in its powdered form due to the potential for aerosolization.

Required PPE for Handling CAD204520
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PPE Item Specification

Double-gloving with chemotherapy-rated nitrile
Gloves gloves is required.[4] Change gloves

immediately if contaminated, torn, or punctured.

A disposable, solid-front, back-closing gown

made of a low-permeability fabric (e.g.,

Gown
polyethylene-coated polypropylene). Cuffs
should be tucked under the outer gloves.
ANSI-rated safety goggles or a full-face shield
Eye and Face Protection must be worn to protect against splashes and

airborne particles.[5]

When handling the powder outside of a certified
) ) containment device (e.g., weighing), a NIOSH-
Respiratory Protection - ) ) )
certified N95 or higher-level respirator is

mandatory.[4]

Experimental Workflow for Handling CAD204520 Powder

The following diagram outlines the mandatory workflow for handling powdered CAD204520 to
minimize exposure risk.
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Preparation Phase

Designate Controlled Area

'

Don Full PPE
(Double Gloves, Gown, Goggles, Respirator)

l

Gather All Necessary Equipment and Reagents

Proceed to Containment

Handling Phase (in Chergical Fume Hood or BSC)

Carefully Weigh CAD204520 Powder

;

Dissolve in Appropriate Solvent (e.g., DMSO)

After Handling

Post-HandIinvg & Cleanup

Decontaminate Surfaces with 70% Isopropyl Alcohol

l

Dispose of Contaminated Materials in Cytotoxic Waste

;

Doff PPE in Correct Order

l

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for handling powdered CAD204520.
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Spill Management Plan

Immediate and proper cleanup of a CAD204520 spill is critical to prevent the spread of
contamination. A cytotoxic drug spill kit must be readily available in all areas where the
compound is handled.[5]

Spill Response Protocol

o Alert and Isolate: Immediately alert others in the area and restrict access to the spill zone.[3]
e Don PPE: Put on a full set of PPE from the spill kit, including a respirator.[2]
e Contain the Spill:

o For Powder Spills: Gently cover the powder with damp absorbent pads to avoid
aerosolization. Do not dry sweep.[3][5]

o For Liquid Spills: Cover the spill with absorbent pads, working from the outside in to
prevent spreading.[2]

e Clean the Area:

o Carefully collect all contaminated materials (absorbent pads, broken glass, etc.) using a
scoop and scraper and place them into a designated cytotoxic waste bag.[6]

o Clean the spill area thoroughly at least twice with a detergent solution, followed by a final
rinse with 70% isopropyl alcohol.[3]

o Dispose of Waste: Seal the cytotoxic waste bag and place it in a designated hazardous
waste container for cytotoxic materials.[6]

o Decontaminate and Doff PPE: Remove and dispose of all PPE as cytotoxic waste. Wash
hands thoroughly with soap and water.

e Report: Document the spill and the cleanup procedure according to your institution's policies.

Disposal Plan
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Waste contaminated with CAD204520 is considered hazardous chemical waste and must be
segregated and disposed of according to institutional and regulatory guidelines.

Waste Segregation and Disposal Workflow

All materials that have come into contact with CAD204520 must be disposed of as cytotoxic
waste. This includes gloves, gowns, absorbent pads, pipette tips, and empty vials.

Waste Generation
(Contaminated Items)

/ Waste Segregation \

Sharps Waste Solid Waste Liquid Waste
(Needles, Contaminated Glass) (PPE, Pads, Vials) (Unused Solutions, Rinsates)

1 [
1 ]

Co&tainment
Puncture-Resistant Yellow Cytotoxic Sealed, Labeled
Cytotoxic Sharps Container Waste Bag/Bin RCRA Hazardous Waste Container
]

Arrange for Pickup by

Environmental Health & Safety (EH&S)

Click to download full resolution via product page

Disposal workflow for CAD204520-contaminated waste.

Key Disposal Principles:

» Do Not Mix: Do not mix cytotoxic waste with other waste streams like regular trash,
biohazardous waste, or other chemical waste.[1]

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Cytotoxic" and
include the chemical name (CAD204520).
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o Bulk vs. Trace: Differentiate between bulk contaminated waste (e.g., unused solutions) and
trace contaminated waste (e.g., empty vials, used PPE).[7][8] Both must be disposed of as
hazardous waste, but your institution may have specific container requirements for each.

o EH&S Coordination: Always follow your institution's specific procedures for hazardous waste
pickup and disposal, managed by the Environmental Health & Safety (EH&S) department.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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